Cas no 91639-43-9 (N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine)

• Product Name: N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine
• CAS No: 91639-43-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 4314507
• PubChem ID: 21584178
• Update Time: 2025-04-24

N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl-
• 1H-Inden-1-amine, 2,3-dihydro-N-2-propen-1-yl-
• Rasagiline Impurity 9
• N-Allyl-1-indanamine
• N-allyl-N-2,3-dihydro-1H-inden-1-ylamine
• N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine
• 91639-43-9
• EN300-38845
• AKOS000224168
• AKOS022478400
• N-prop-2-enyl-2,3-dihydro-1H-inden-1-amine
• SCHEMBL1969755
• N-Allyl-1-indanamine; 1H-Inden-1-amine, 2,3-dihydro-N-2-propen-1-yl-; 1-Indanamine, N-allyl- (7CI); 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl- (9CI); 2,3-Dihydro-N-2-propen-1-yl-1H-inden-1-amine; TV 3101
• F8889-4530

• Inchi： 1S/C12H15N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h2-6,12-13H,1,7-9H2
• InChI Key： RPAZWTZFMPXUKS-UHFFFAOYSA-N
• SMILES： C1(NCC=C)C2=C(C=CC=C2)CC1

Computed Properties

• Exact Mass: 173.120449483Da
• Monoisotopic Mass: 173.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine

1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl: A Comprehensive Overview

1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl is a unique chemical compound that has garnered significant attention in the field of biochemical research. This compound belongs to the family of indole derivatives and exhibits interesting structural features that make it a subject of interest for researchers exploring its potential applications in pharmacology and medicinal chemistry.

The CAS Registry Number 91639-43-9 is the unique identifier assigned to this compound by the Chemical Abstracts Service (CAS). This numbering system ensures that each chemical substance is uniquely recognized globally, which is particularly useful for referencing in scientific literature and databases.

Recent studies have highlighted the potential of indole derivatives as biologically active molecules. The structure of 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl incorporates an indole ring system with a propenyl substituent at the N-position. This substitution introduces interesting electronic and steric properties that could influence its biochemical behavior.

In the realm of cancer research, compounds with indole scaffolds have been explored for their ability to modulate various cellular pathways. The propenyl group in 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl may play a critical role in determining the compound's selectivity and activity towards specific targets.

Recent advancements in sustainable chemistry have also brought attention to the synthesis of such compounds. The preparation of 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl can be achieved through various routes, including multi-step synthetic procedures that leverage the reactivity of indole derivatives.

Emerging research in nanochemistry has explored the potential of using indole-based compounds as building blocks for nanomaterials. The structural features of 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl may lend themselves well to such applications, particularly in the context of bio-nanotechnology.

Furthermore, the compound's solubility properties and metabolic stability are critical factors that influence its pharmacokinetics. These aspects are under active investigation to optimize the compound's therapeutic potential.

In conclusion, 1H-Inden-1-amine, 2,3-dihydro-N-2-propenyl is a fascinating compound with diverse applications in the field of biochemical sciences. Its unique structure and properties make it a valuable subject for further research, particularly in the areas of drug discovery and nano-biotechnology.